Cas no 2138075-79-1 (2,4-Dimethoxy-3-(pyridin-2-yl)aniline)

• Product Name: 2,4-Dimethoxy-3-(pyridin-2-yl)aniline
• CAS No: 2138075-79-1
• MF: C₁₃H₁₄N₂O₂
• MW: 230.262463092804
• CID: 5783241
• PubChem ID: 165495222
• Update Time: 2025-06-12

2,4-Dimethoxy-3-(pyridin-2-yl)aniline Chemical and Physical Properties

Names and Identifiers

• 2138075-79-1
• 2,4-dimethoxy-3-(pyridin-2-yl)aniline
• EN300-1141939
• 2,4-Dimethoxy-3-(pyridin-2-yl)aniline

• Inchi： 1S/C13H14N2O2/c1-16-11-7-6-9(14)13(17-2)12(11)10-5-3-4-8-15-10/h3-8H,14H2,1-2H3
• InChI Key： PDEIPRLWDQJKMM-UHFFFAOYSA-N
• SMILES： O(C)C1C(=CC=C(C=1C1C=CC=CN=1)OC)N

Computed Properties

• Exact Mass: 230.105527694g/mol
• Monoisotopic Mass: 230.105527694g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 238
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 57.4Ų

Additional information on 2,4-Dimethoxy-3-(pyridin-2-yl)aniline

Introduction to 2,4-Dimethoxy-3-(pyridin-2-yl)aniline (CAS No. 2138075-79-1)

2,4-Dimethoxy-3-(pyridin-2-yl)aniline, identified by the Chemical Abstracts Service Number (CAS No.) 2138075-79-1, is a significant organic compound that has garnered attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of anilines, which are aromatic amines featuring a phenyl ring attached to an amine group. The presence of methoxy and pyridinyl substituents in its molecular structure endows it with unique chemical properties and potential biological activities, making it a subject of extensive study in drug discovery and development.

The molecular structure of 2,4-Dimethoxy-3-(pyridin-2-yl)aniline consists of a benzene ring substituted with two methoxy groups at the 2- and 4-positions, and a pyridinyl group at the 3-position. This specific arrangement of functional groups contributes to its reactivity and interaction with biological targets. The methoxy groups enhance the lipophilicity of the molecule, while the pyridinyl moiety introduces hydrogen bonding capabilities and potential binding interactions with proteins. Such structural features are often exploited in the design of bioactive molecules.

In recent years, there has been growing interest in exploring the pharmacological potential of compounds like 2,4-Dimethoxy-3-(pyridin-2-yl)aniline. The aniline core is a well-known scaffold in medicinal chemistry, with numerous derivatives having demonstrated therapeutic effects in various diseases. Researchers have been investigating its possible applications in modulating enzyme activity, receptor binding, and signal transduction pathways. Preliminary studies suggest that this compound may exhibit properties relevant to neurological disorders, inflammation, and cancer biology.

One of the most compelling aspects of 2,4-Dimethoxy-3-(pyridin-2-yl)aniline is its versatility as a building block for more complex drug candidates. The presence of both electron-donating methoxy groups and an electron-withdrawing pyridinyl group allows for fine-tuning of its physicochemical properties, such as solubility, metabolic stability, and binding affinity. This flexibility makes it an attractive candidate for structure-based drug design (SBDD) and fragment-based drug discovery (FBDD) approaches.

Recent advancements in computational chemistry have enabled researchers to predict the binding modes of 2,4-Dimethoxy-3-(pyridin-2-yl)aniline with various biological targets more accurately. Molecular docking studies have revealed that this compound can interact with enzymes such as kinases and phosphodiesterases, which are key players in many disease pathways. Additionally, its ability to cross the blood-brain barrier suggests potential applications in treating central nervous system (CNS) disorders. These findings underscore the importance of further investigating this compound both in vitro and in vivo.

The synthesis of 2,4-Dimethoxy-3-(pyridin-2-yl)aniline presents an interesting challenge due to the need for precise functionalization at multiple positions on the aromatic ring. Modern synthetic methodologies have made significant strides in this regard, allowing for efficient and scalable production of this compound. Techniques such as palladium-catalyzed cross-coupling reactions have been particularly useful in constructing the pyridinyl-aniline core. These advances have not only facilitated research but also opened up new avenues for developing derivatives with enhanced pharmacological profiles.

From a medicinal chemistry perspective, understanding the SAR (Structure-Activity Relationship) of 2,4-Dimethoxy-3-(pyridin-2-yl)aniline is crucial for optimizing its therapeutic potential. By systematically modifying its structure—such as varying substituents or altering the pyridine ring—scientists can generate libraries of analogs for high-throughput screening (HTS). This approach has already led to promising hits against several disease targets. The integration of machine learning algorithms into HTS pipelines has further accelerated this process by enabling rapid analysis and prioritization of compounds based on their predicted biological activity.

The role of 2,4-Dimethoxy-3-(pyridin-2-yl)aniline in addressing unmet medical needs cannot be overstated. With increasing evidence supporting its bioactivity, this compound represents a valuable asset in pharmaceutical research portfolios. Collaborative efforts between academic institutions and industry partners are essential to translate these findings into clinical candidates. As our understanding of disease mechanisms continues to evolve, compounds like 2,4-Dimethoxy-3-(pyridin-2-yl)aniline will likely play a pivotal role in developing next-generation therapeutics.

In conclusion, 2,4-Dimethoxy -3-(pyridin - 2 - yl ) aniline (CAS No . 2138075 -79 -1 ) is a multifaceted organic molecule with significant potential in drug discovery . Its unique structural features , coupled with emerging research findings , position it as a promising candidate for further exploration . By leveraging cutting-edge synthetic methods , computational tools , and collaborative research initiatives , we can unlock new therapeutic possibilities that could benefit patients worldwide .